Cas no 2227815-63-4 (rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
- EN300-1908358
- 2227815-63-4
-
- Inchi: 1S/C12H16BrNO/c1-12(2)10(11(12)14)7-4-5-9(15-3)8(13)6-7/h4-6,10-11H,14H2,1-3H3/t10-,11-/m1/s1
- InChI Key: JHMOPMOLWNKWJD-GHMZBOCLSA-N
- SMILES: BrC1=C(C=CC(=C1)[C@@H]1[C@H](C1(C)C)N)OC
Computed Properties
- Exact Mass: 269.04153g/mol
- Monoisotopic Mass: 269.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.2Ų
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908358-0.05g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 0.05g |
$1200.0 | 2023-09-18 | ||
| Enamine | EN300-1908358-0.1g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 0.1g |
$1257.0 | 2023-09-18 | ||
| Enamine | EN300-1908358-0.25g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 0.25g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1908358-0.5g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 0.5g |
$1372.0 | 2023-09-18 | ||
| Enamine | EN300-1908358-1.0g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 1g |
$1429.0 | 2023-06-02 | ||
| Enamine | EN300-1908358-2.5g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 2.5g |
$2800.0 | 2023-09-18 | ||
| Enamine | EN300-1908358-5.0g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 5g |
$4143.0 | 2023-06-02 | ||
| Enamine | EN300-1908358-10.0g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 10g |
$6144.0 | 2023-06-02 | ||
| Enamine | EN300-1908358-1g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 1g |
$1429.0 | 2023-09-18 | ||
| Enamine | EN300-1908358-5g |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227815-63-4 | 5g |
$4143.0 | 2023-09-18 |
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
Introduction to Rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2227815-63-4)
Rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine (CAS No. 2227815-63-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.
The chemical structure of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine consists of a cyclopropane ring substituted with a 3-bromo-4-methoxyphenyl group and two methyl groups. The presence of the bromine and methoxy functionalities imparts specific chemical properties that are crucial for its biological interactions and potential therapeutic effects.
Recent studies have highlighted the importance of this compound in the development of novel drugs for various diseases. One of the key areas of interest is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that compounds with similar structural motifs can influence serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.
In addition to its potential CNS applications, rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
The synthesis of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine involves several steps, including the formation of the cyclopropane ring and the introduction of the bromo and methoxy substituents. Advanced synthetic methods have been developed to optimize yield and purity, making it feasible for large-scale production. These methods often involve transition-metal catalysis and stereoselective reactions to ensure the desired stereochemistry.
The pharmacokinetic properties of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring that the compound reaches its intended target tissues in sufficient concentrations to exert its therapeutic effects.
Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine (CAS No. 2227815-63-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.
2227815-63-4 (rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)